![molecular formula C16H13NO3S B2968331 4-(1,3-Benzothiazol-2-yl)-5-(furan-2-yl)pent-4-enoic acid CAS No. 852851-67-3](/img/structure/B2968331.png)
4-(1,3-Benzothiazol-2-yl)-5-(furan-2-yl)pent-4-enoic acid
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Description
4-(1,3-Benzothiazol-2-yl)-5-(furan-2-yl)pent-4-enoic acid, or 4-BTFA for short, is an organic compound derived from the benzothiazole family of compounds. It is a heterocyclic compound with two heteroatoms, sulfur and oxygen, connected to a five-membered ring of carbon atoms. 4-BTFA has been studied extensively for its potential applications in scientific research, including its biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
Scientific Research Applications
Regioselective Synthesis
- A study discusses the use of similar compounds in the regioselective synthesis of novel polyfunctionally substituted pyrazolo[1,5-a]pyrimidines under solvent-free conditions, highlighting the potential of these compounds in facilitating efficient and environmentally friendly synthetic routes (Quiroga et al., 2007).
Antimicrobial Activity
- Another research focuses on the microwave-assisted synthesis of new thiazolidinones starting from compounds similar to 4-(1,3-Benzothiazol-2-yl)-5-(furan-2-yl)pent-4-enoic acid and their subsequent evaluation for antimicrobial activities. This suggests its potential in developing new antimicrobial agents (Sodha et al., 2003).
Photocatalysis
- The modification of conjugated microporous poly-benzothiadiazoles, which are structurally related, for photosensitized singlet oxygen generation in water is another application. This research implies the compound's potential use in photocatalytic processes, particularly in environmental applications (Urakami et al., 2013).
Biomaterial Synthesis
- A study discusses the synthesis of unique self-catalyzed bio-benzoxazine derived from novel renewable acid-containing diamines based on levulinic acid and furfurylamine, indicating the compound's potential in the creation of biomaterials (Zhu et al., 2020).
Molecular Orientation Studies
- Research into the effect of molecular orientation on the stability of hydrogen-bonded benzoic acid dimers, involving liquid-crystalline benzoic acid derivatives, presents an opportunity for the compound in studying molecular interactions and orientations (Kato et al., 1993).
properties
IUPAC Name |
(Z)-4-(1,3-benzothiazol-2-yl)-5-(furan-2-yl)pent-4-enoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13NO3S/c18-15(19)8-7-11(10-12-4-3-9-20-12)16-17-13-5-1-2-6-14(13)21-16/h1-6,9-10H,7-8H2,(H,18,19)/b11-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTNZCNLGUCNOKN-KHPPLWFESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)C(=CC3=CC=CO3)CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)N=C(S2)/C(=C\C3=CC=CO3)/CCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1,3-Benzothiazol-2-yl)-5-(furan-2-yl)pent-4-enoic acid | |
CAS RN |
852851-67-3 |
Source
|
Record name | 4-(1,3-benzothiazol-2-yl)-5-(furan-2-yl)pent-4-enoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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